10-Propargyl-5,8-dideazafolic acid
10-Propargyl-5,8-dideazafolic acid
CB3717 is a N-acyl-L-glutamic acid.
Brand Name:
Vulcanchem
CAS No.:
76849-19-9
VCID:
VC0522839
InChI:
InChI=1S/C24H23N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,3-8,12,19H,9-11,13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t19-/m0/s1
SMILES:
C#CCN(CC1=CC2=C(C=C1)N=C(NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C24H23N5O6
Molecular Weight:
477.5 g/mol
10-Propargyl-5,8-dideazafolic acid
CAS No.: 76849-19-9
Cat. No.: VC0522839
Molecular Formula: C24H23N5O6
Molecular Weight: 477.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | CB3717 is a N-acyl-L-glutamic acid. |
|---|---|
| CAS No. | 76849-19-9 |
| Molecular Formula | C24H23N5O6 |
| Molecular Weight | 477.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2-amino-4-oxo-3H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C24H23N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,3-8,12,19H,9-11,13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t19-/m0/s1 |
| Standard InChI Key | LTKHPMDRMUCUEB-IBGZPJMESA-N |
| Isomeric SMILES | C#CCN(CC1=CC2=C(C=C1)N=C(NC2=O)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C#CCN(CC1=CC2=C(C=C1)N=C(NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C#CCN(CC1=CC2=C(C=C1)N=C(NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Appearance | Solid powder |
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